N-[1-(1-adamantyl)propyl]-3-(4-bromo-3-methyl-1H-pyrazol-1-yl)propanamide

• IUPAC Name: N-[1-(1-adamantyl)propyl]-3-(4-bromo-3-methylpyrazol-1-yl)propanamide
• InChI: InChI=1S/C20H30BrN3O/c1-3-18(20-9-14-6-15(10-20)8-16(7-14)11-20)22-19(25)4-5-24-12-17(21)13(2)23-24/h12,14-16,18H,3-11H2,1-2H3,(H,22,25)
• InChI Key: CAGQHVWGGNWFBJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C12CC3CC(C1)CC(C3)C2)NC(=O)CCN4C=C(C(=N4)C)Br
• Molecular Formula: C20H30BrN3O
• Molecular Weight: 408.4 g/mol

Description

N-[1-(1-adamantyl)propyl]-3-(4-bromo-3-methyl-1H-pyrazol-1-yl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound is commonly referred to as "ABP" and has been the subject of numerous studies aimed at understanding its synthesis, mechanism of action, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of ABP is complex and involves the inhibition of specific proteins involved in cell growth and division. ABP has been shown to target a protein called "anaphase-promoting complex/cyclosome" (APC/C), which plays a critical role in the regulation of cell division. By inhibiting APC/C, ABP can effectively stop the growth and division of cancer cells.
Biochemical and Physiological Effects:
ABP has a number of biochemical and physiological effects that make it an attractive candidate for scientific research. Studies have shown that ABP can inhibit the growth of cancer cells, reduce inflammation, and improve immune function. Additionally, ABP has been shown to have neuroprotective effects, making it a potential therapeutic agent for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

ABP has a number of advantages as a research tool, including its ability to selectively target specific proteins involved in cell growth and division. Additionally, ABP is relatively easy to synthesize, making it readily available for use in scientific research. However, there are also limitations to the use of ABP in lab experiments, including its potential toxicity and the need for careful attention to reaction conditions during synthesis.

Future Directions

There are a number of potential future directions for research involving ABP. One area of interest is the development of novel cancer therapies based on the inhibition of APC/C. Additionally, there is potential for the use of ABP in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the potential applications of ABP and to develop safe and effective therapeutic agents based on this compound.

Scientific Research Applications

ABP has been the subject of numerous studies aimed at understanding its potential as a therapeutic agent. One of the most promising applications of ABP is in the field of cancer research. Studies have shown that ABP can inhibit the growth of cancer cells by targeting specific proteins involved in cell division and growth.